![molecular formula C14H15ClN2O3 B4460178 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide](/img/structure/B4460178.png)
5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide
Overview
Description
5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide, also known as CLIMB, is a chemical compound that has gained interest in scientific research due to its potential therapeutic properties.
Mechanism of Action
5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide is believed to exert its therapeutic effects through its ability to inhibit the activity of a protein called IKKβ, which plays a key role in the inflammatory response. By inhibiting IKKβ, 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide reduces the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. Additionally, 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
In addition to its anti-inflammatory and anti-cancer effects, 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide has also been shown to have antioxidant properties, which may be beneficial for preventing oxidative stress-related diseases such as Alzheimer's and Parkinson's. 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for type 2 diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide in lab experiments is its specificity for IKKβ, which reduces the risk of off-target effects. However, 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide has a relatively short half-life, which may limit its effectiveness in vivo. Additionally, the synthesis method for 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide is complex and may be difficult to reproduce in large quantities.
Future Directions
There are several potential future directions for research on 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a treatment for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further research is needed to optimize the synthesis method for 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide and to improve its pharmacokinetic properties.
Scientific Research Applications
5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide has been studied for its potential therapeutic properties in various scientific research fields. It has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as arthritis and multiple sclerosis. 5-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)-3-isoxazolecarboxamide has also been studied for its potential to inhibit cancer cell growth and induce apoptosis in cancer cells.
properties
IUPAC Name |
5-(2-chlorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O3/c1-9(8-19-2)16-14(18)12-7-13(20-17-12)10-5-3-4-6-11(10)15/h3-7,9H,8H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMZAWEBLJZEVTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)C1=NOC(=C1)C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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